Cas no 2411267-02-0 (4-Chloro-N,1-dimethylpyrazol-3-amine;hydrochloride)

4-Chloro-N,1-dimethylpyrazol-3-amine hydrochloride is a pyrazole derivative with potential applications in pharmaceutical and agrochemical research. The compound features a chloro-substituted pyrazole core, enhanced by methylation at the 1- and 3-positions, and is stabilized as a hydrochloride salt for improved handling and solubility. Its structural properties make it a valuable intermediate in synthetic chemistry, particularly for the development of bioactive molecules. The hydrochloride form ensures consistent purity and stability, facilitating precise experimental use. This compound is suited for exploratory studies in medicinal chemistry, where its functional groups may contribute to the design of novel therapeutic agents or crop protection chemicals.
4-Chloro-N,1-dimethylpyrazol-3-amine;hydrochloride structure
2411267-02-0 structure
Product Name:4-Chloro-N,1-dimethylpyrazol-3-amine;hydrochloride
CAS No:2411267-02-0
MF:C5H9Cl2N3
MW:182.051058530807
CID:5924290
PubChem ID:146091693
Update Time:2025-06-08

4-Chloro-N,1-dimethylpyrazol-3-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-CHLORO-N,1-DIMETHYL-1H-PYRAZOL-3-AMINE HCL
    • Z4240025643
    • 2411267-02-0
    • 4-chloro-N,1-dimethyl-1H-pyrazol-3-amine hydrochloride
    • AT25147
    • 4-Chloro-N,1-dimethylpyrazol-3-amine;hydrochloride
    • EN300-7543040
    • Inchi: 1S/C5H8ClN3.ClH/c1-7-5-4(6)3-9(2)8-5;/h3H,1-2H3,(H,7,8);1H
    • InChI Key: BCCVPSXRDCZCCI-UHFFFAOYSA-N
    • SMILES: ClC1=CN(C)N=C1NC.Cl

Computed Properties

  • Exact Mass: 181.0173527g/mol
  • Monoisotopic Mass: 181.0173527g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 98.2
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.8Ų

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Additional information on 4-Chloro-N,1-dimethylpyrazol-3-amine;hydrochloride

Recent Advances in the Study of 4-Chloro-N,1-dimethylpyrazol-3-amine;hydrochloride (CAS: 2411267-02-0)

The compound 4-Chloro-N,1-dimethylpyrazol-3-amine;hydrochloride (CAS: 2411267-02-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrazole core and chloro-substituted amine, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 4-Chloro-N,1-dimethylpyrazol-3-amine;hydrochloride, optimizing reaction conditions to achieve higher yields and purity. The study highlighted the importance of controlling temperature and solvent selection to minimize by-products, which is critical for scaling up production for preclinical studies. The optimized synthesis protocol has been widely adopted in subsequent research efforts.

Pharmacological investigations have revealed that 4-Chloro-N,1-dimethylpyrazol-3-amine;hydrochloride exhibits notable activity as a kinase inhibitor. A recent Nature Chemical Biology paper demonstrated its efficacy in selectively inhibiting specific tyrosine kinases involved in inflammatory pathways. This finding opens new avenues for developing targeted therapies for autoimmune diseases and certain cancers. The compound's unique binding affinity and selectivity profile make it a valuable candidate for further structural optimization.

Another groundbreaking study, published in ACS Chemical Neuroscience, investigated the neuroprotective effects of 4-Chloro-N,1-dimethylpyrazol-3-amine;hydrochloride. The research team found that the compound could modulate glutamate receptors, reducing excitotoxicity in neuronal cells. This property suggests potential applications in treating neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. However, further in vivo studies are needed to validate these findings and assess the compound's safety profile.

In the realm of drug delivery, recent advancements have focused on improving the bioavailability of 4-Chloro-N,1-dimethylpyrazol-3-amine;hydrochloride. A 2024 study in the International Journal of Pharmaceutics explored nanoparticle-based delivery systems to enhance the compound's solubility and tissue penetration. These innovations could address current limitations in its pharmacokinetic properties, paving the way for more effective therapeutic applications.

Despite these promising developments, challenges remain in the clinical translation of 4-Chloro-N,1-dimethylpyrazol-3-amine;hydrochloride. Issues such as metabolic stability, potential off-target effects, and formulation optimization need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are crucial to advancing this compound through the drug development pipeline.

In conclusion, 4-Chloro-N,1-dimethylpyrazol-3-amine;hydrochloride (CAS: 2411267-02-0) represents a compelling area of research in chemical biology and drug discovery. Its diverse pharmacological activities and potential therapeutic applications make it a molecule of significant interest. Continued research efforts will be essential to fully elucidate its mechanisms of action and translate these findings into clinically viable treatments.

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